Cas no 1262005-96-8 (3-amino-5-(3,4-difluorophenyl)benzoic Acid)

• Product Name: 3-amino-5-(3,4-difluorophenyl)benzoic Acid
• CAS No: 1262005-96-8
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• MDL: MFCD18319962
• CID: 1219474
• PubChem ID: 53225876
• Update Time: 2025-10-30

3-amino-5-(3,4-difluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(3,4-difluorophenyl)benzoic Acid
• 3-Amino-5-(3,4-difluorophenyl)benzoic acid, 95%
• MFCD18319962
• 5-Amino-3',4'-difluoro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID10689608
• 1262005-96-8

• MDL： MFCD18319962
• Inchi： 1S/C13H9F2NO2/c14-11-2-1-7(6-12(11)15)8-3-9(13(17)18)5-10(16)4-8/h1-6H,16H2,(H,17,18)
• InChI Key： YYZPDKUSJXUWOY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)N)F

Computed Properties

• Exact Mass: 249.06013485g/mol
• Monoisotopic Mass: 249.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-amino-5-(3,4-difluorophenyl)benzoic Acid

Comprehensive Overview of 3-amino-5-(3,4-difluorophenyl)benzoic Acid (CAS No. 1262005-96-8)

3-amino-5-(3,4-difluorophenyl)benzoic Acid (CAS No. 1262005-96-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a benzoic acid core with 3,4-difluorophenyl and amino functional groups, making it a valuable intermediate for drug discovery. Its applications span across the development of kinase inhibitors, anti-inflammatory agents, and other bioactive molecules, aligning with current trends in precision medicine and targeted therapy.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 3-amino-5-(3,4-difluorophenyl)benzoic Acid as a compound of significant interest. Researchers frequently search for terms like "fluorinated drug intermediates" or "benzoic acid derivatives in drug design", reflecting its relevance in modern pharmaceutical R&D. Its CAS number 1262005-96-8 is often queried in chemical databases, underscoring its importance in patent literature and regulatory documentation.

From a synthetic perspective, this compound exemplifies the strategic incorporation of fluorine atoms to enhance metabolic stability and bioavailability—a key focus in small-molecule drug development. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The amino group further allows for versatile derivatization, addressing common search queries such as "functionalized benzoic acids for peptide coupling".

Quality control of CAS 1262005-96-8 involves advanced analytical techniques like HPLC and LC-MS, frequently discussed in forums on chemical purity standards. Environmental considerations also drive interest in its green synthesis methods, with researchers exploring catalytic processes to reduce waste—a response to the increasing emphasis on sustainable chemistry.

In summary, 3-amino-5-(3,4-difluorophenyl)benzoic Acid represents a critical building block at the intersection of medicinal chemistry and material science. Its structural features and applications continue to inspire innovations in drug formulation and bioconjugation techniques, making it a recurring subject in both academic publications and industrial patent filings.